Cas no 1187055-56-6 (tert-butyl N-[cis-5-methylpiperidin-3-yl]carbamate)

• Product Name: tert-butyl N-[cis-5-methylpiperidin-3-yl]carbamate
• CAS No: 1187055-56-6
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD28501235
• CID: 4561855
• PubChem ID: 58386822
• Update Time: 2025-08-02

tert-butyl N-[cis-5-methylpiperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((3S,5R)-5-methylpiperidin-3-yl)carbamate
• (3S,5R)-3-(Boc-amino)-5-methylpiperidine
• tert-butyl N-[(3S,5R)-5-methylpiperidin-3-yl]carbamate
• cis-3-(boc-amino)-5-methylpiperidine
• tert-butyl N-[cis-5-methylpiperidin-3-yl]carbamate
• tert-Butyl [(3S,5R)-5-methylpiperidin-3-yl]carbamate
• CNALVHVMBXLLIY-BDAKNGLRSA-N
• SB11470
• SB11466
• FCH3999001
• AK170956
• Y5988
• tert-butyl (3S,5R)-5-methylpiperidin-3-yl
• [(3R,5S)-3-(Boc-amino)-5-methylpiperidine
• MFCD28501235
• P14691
• SCHEMBL2836590
• Carbamic acid, N-[(3R,5S)-5-methyl-3-piperidinyl]-, 1,1-dimethylethyl ester
• tert-butyl ((3R,5S)-5-methylpiperidin-3-yl)carbamate
• AS-52281
• tert-Butyl (3R,5S)-5-methylpiperidin-3-ylcarbamate
• (3R,5S)-3-(Boc-amino)-5-methylpiperidine
• MFCD18071731
• tert-butyl N-[(3R,5S)-5-Methylpiperidin-3-yl]carbamatetert-butyl N-[(3R,5S)-5-methylpiperidin-3-yl]carbamate
• CNALVHVMBXLLIY-DTWKUNHWSA-N
• AKOS025396104
• 1270019-92-5
• tert-Butyl ((3R,5S)-rel-5-methylpiperidin-3-yl)carbamate
• VAC01992
• 1187055-56-6
• 1,1-Dimethylethyl N-[(3R,5S)-5-methyl-3-piperidinyl]carbamate
• tert-butyl((3R,5S)-5-methylpiperidin-3-yl)carbamate
• P17091
• CS-0058552
• tert-butyl N-[(3R,5S)-5-methylpiperidin-3-yl]carbamate
• DB-390105

• MDL： MFCD28501235
• Inchi： 1S/C11H22N2O2/c1-8-5-9(7-12-6-8)13-10(14)15-11(2,3)4/h8-9,12H,5-7H2,1-4H3,(H,13,14)/t8-,9+/m1/s1
• InChI Key： CNALVHVMBXLLIY-BDAKNGLRSA-N
• SMILES： O(C(N[C@@H]1CNC[C@H](C)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 1.5

Experimental Properties

• Density: 1.00±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (9.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-[cis-5-methylpiperidin-3-yl]carbamate

Professional Introduction to Compound with CAS No. 1187055-56-6 and Product Name: tert-butyl N-[cis-5-methylpiperidin-3-yl]carbamate

The compound with the CAS number 1187055-56-6 and the product name tert-butyl N-[cis-5-methylpiperidin-3-yl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The tert-butyl N-[cis-5-methylpiperidin-3-yl]carbamate moiety is particularly noteworthy, as it combines a bulky tert-butyl group with a piperidine ring, which is a common pharmacophore in many bioactive molecules.

In the realm of modern pharmaceutical research, the development of novel carbamate derivatives has been a focal point for scientists seeking to enhance drug efficacy and reduce side effects. The cis configuration of the 5-methylpiperidin-3-yl group in this compound is particularly interesting, as it can influence the compound's solubility, bioavailability, and interaction with biological targets. Recent studies have demonstrated that such structural motifs can significantly improve the pharmacokinetic profiles of small molecule drugs, making them more suitable for clinical applications.

The tert-butyl group attached to the carbamate moiety serves multiple purposes. It not only enhances the lipophilicity of the compound but also provides steric hindrance, which can prevent unwanted interactions with biological receptors. This dual functionality makes tert-butyl N-[cis-5-methylpiperidin-3-yl]carbamate a versatile intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes and receptors involved in metabolic diseases, cancer, and neurological disorders.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity. Enzymes play a crucial role in numerous biological pathways, and their inhibition or activation can lead to therapeutic benefits. The N-[cis-5-methylpiperidin-3-yl]carbamate moiety has been shown to interact effectively with specific enzyme active sites, leading to high-affinity binding. This property has been exploited in the design of inhibitors for enzymes such as kinases and proteases, which are implicated in several diseases. For instance, recent research has highlighted its role in developing inhibitors for tyrosine kinases, which are key players in cancer signaling pathways.

The synthesis of tert-butyl N-[cis-5-methylpiperidin-3-yl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the carbamate group while maintaining the cis configuration of the piperidine ring is particularly challenging but achievable through advanced synthetic methodologies. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to ensure high yields and enantiopurity. These advancements in synthetic chemistry have not only improved the accessibility of this compound but also paved the way for its application in large-scale drug production.

From a pharmacological perspective, tert-butyl N-[cis-5-methylpiperidin-3-yl]carbamate exhibits promising properties that make it an attractive candidate for further development. Its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its interaction with central nervous system receptors has been explored in preclinical studies, indicating its potential as an anxiolytic or antidepressant agent.

The compound's stability under various physiological conditions is another critical factor that contributes to its suitability for pharmaceutical use. Studies have shown that tert-butyl N-[cis-5-methylpiperidin-3-yl]carbamate remains stable under acidic and alkaline conditions, making it less susceptible to degradation within biological systems. This stability ensures that once administered, the compound can maintain its intended pharmacological activity over an extended period.

In conclusion, tert-butyl N-[cis-5-methylpiperidin-3-yl]carbamate (CAS No. 1187055-56-6) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with its promising pharmacological properties, make it a valuable tool for researchers developing new therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.